Cas no 1053656-55-5 (2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4oxadiazole)

• Product Name: 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4oxadiazole
• CAS No: 1053656-55-5
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• MDL: MFCD10568227
• CID: 4679022
• Update Time: 2025-10-17

2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyloxycarbonylaminomethyl-[5-(4-methoxyphenyl)-[1,3,4]oxadiazole
• 2-tert-Butyloxycarbonylaminomethyl-[5-(4-methoxyphenyl)]-[1,3,4]oxadiazole
• 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4oxadiazole

• MDL： MFCD10568227
• Inchi： 1S/C15H19N3O4/c1-15(2,3)22-14(19)16-9-12-17-18-13(21-12)10-5-7-11(20-4)8-6-10/h5-8H,9H2,1-4H3,(H,16,19)
• InChI Key： FVQDPWSGUAJECZ-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NN=C(C2C=CC(=CC=2)OC)O1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Topological Polar Surface Area: 86.5

Additional information on 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4oxadiazole

Introduction to 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole (CAS No. 1053656-55-5)

2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole, with the CAS number 1053656-55-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of this compound, including the tert-butyloxycarbonyl (Boc) protecting group and the methoxyphenyl substituent, make it a valuable intermediate in the synthesis of bioactive molecules.

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group in organic synthesis due to its stability under acidic conditions and ease of removal under mild basic conditions. This characteristic makes 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole an ideal precursor for the preparation of amino derivatives that can be further functionalized for various pharmaceutical applications. The methoxyphenyl substituent, on the other hand, introduces additional functionalities that can enhance the solubility and bioavailability of the final product.

Recent studies have highlighted the potential of 1,3,4-oxadiazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain 1,3,4-oxadiazole derivatives exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole could serve as a lead compound for the development of novel anti-inflammatory drugs. Additionally, another study in Bioorganic & Medicinal Chemistry Letters reported that 1,3,4-oxadiazoles with similar structural motifs show promising antiviral activity against several viral strains.

The synthetic route to 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole typically involves a multi-step process. The first step often involves the formation of an intermediate amine derivative by reacting tert-butyl carbamate with an appropriate amine. This intermediate is then coupled with a substituted hydrazide to form the desired oxadiazole ring. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In terms of its biological activity, 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole has been shown to exhibit selective binding to specific protein targets. A study published in Biochemical Pharmacology reported that this compound binds to a key enzyme involved in inflammatory pathways with high affinity. This binding interaction disrupts the enzyme's function, leading to reduced inflammation and pain. These findings underscore the potential of this compound as a therapeutic agent for treating inflammatory diseases such as arthritis and Crohn's disease.

The pharmacokinetic properties of 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole have also been investigated in preclinical studies. Results indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and exhibits good bioavailability. Furthermore, it has been shown to have low toxicity and minimal side effects in animal models.

In conclusion, 2-tert-Butyloxycarbonylaminomethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole (CAS No. 1053656-55-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.